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Compound of Interest

Compound Name: Ethyltrioctylphosphonium bromide

Cat. No.: B1618194

Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "Ethyltrioctylphosphonium bromide" did not yield any
commercially available products under this specific name. This suggests that it is either a non-
standard chemical, a research compound not available in bulk, or potentially an incorrect
nomenclature. This guide therefore provides an in-depth overview of commercially available
and structurally related phosphonium bromide salts that may serve as viable alternatives in
research and development.

Introduction to Phosphonium Salts

Quaternary phosphonium salts are a class of organophosphorus compounds with the general
formula [R4P]*X~, where R is an organic substituent and X~ is an anion, typically a halide.
These salts are analogous to quaternary ammonium salts but often exhibit higher thermal
stability. They find wide applications in organic synthesis, particularly as phase transfer
catalysts, Wittig reagents, and as intermediates in the synthesis of pharmaceuticals and
specialty chemicals. Their efficacy is often determined by the nature of the organic
substituents, which influences their solubility, reactivity, and steric hindrance.

This guide focuses on the commercial availability and technical specifications of several long-
chain and commonly used phosphonium bromide salts, providing a comparative overview for
researchers.
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Commercial Availability and Suppliers of Alternative
Phosphonium Bromide Salts

While "Ethyltrioctylphosphonium bromide" appears not to be commercially available,
several other phosphonium salts with long alkyl chains or ethyl groups are readily supplied by
various chemical manufacturers. Below is a summary of some of these alternatives.

Table 1: Summary of Commercially Available

hosphoni ide Sal | Their Sunoli

Chemical Name CAS Number Molecular Formula  Key Suppliers

) Sigma-Aldrich, Strem
Tetraoctylphosphoniu

} 23906-97-0 Cs2HesBrP Chemicals[1],
m bromide
LookChem[2]
Tributyl-n-
octylphosphonium 57702-65-5 C20H44BrP PubChem][3]
Bromide
Sigma-Aldrich[4],
Ethyltriphenylphospho Papchem
) yirP .yp P 1530-32-1 C20H20BrP _p )
nium bromide Lifesciences|5], TCI
Chemicals

Technical Data of Phosphonium Bromide Salts

The physical and chemical properties of phosphonium salts are crucial for their application in
specific experimental setups. The following table summarizes key technical data for the
identified alternatives.

Table 2: Comparative Technical Data of Selected
Phosphonium Bromide Salts
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Tributyl-n- .
Tetraoctylphospho . Ethyltriphenylphos
Property . . octylphosphonium . .
nium bromide . phonium bromide
Bromide
Molecular Weight 563.76 g/mol [1] 395.4 g/mol [3] 371.25 g/mol [4][5][6]
White to off-white
Appearance Solid - crystalline powder[5]
[7]
Melting Point 40-45 °C - 203-209 °C[4][5]
Soluble in polar
Soluble in water organic solvents like
Solubility (forms solutions with - ethanol and methanol;
pH < 3) slightly soluble in
water.[5][7]
Purity min. 95%][1] - > 99%[4][5]
Wittig reagent, phase
o Catalyst in organic Phase transfer transfer catalyst,
Key Applications . .
synthesis.[2] catalyst pharmaceutical

intermediate.[5][6][7]

Experimental Protocols: Synthesis of Phosphonium
Salts

The synthesis of quaternary phosphonium salts generally involves the quaternization of a
phosphine with an alkyl halide. Below is a representative protocol for the synthesis of a
triphenylphosphonium bromide salt, which can be adapted for other phosphonium salts with
appropriate modifications to starting materials and reaction conditions.

General Synthesis of an Alkyltriphenylphosphonium
Bromide

This protocol is based on the synthesis of methyltriphenylphosphonium bromide.

Reaction: PhsP + CHsBr — [PhsPCHs]*Br-[8]
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Materials:

Triphenylphosphine (PhsP)
Methyl bromide (CHsBr)
Toluene (or another suitable solvent)

Reaction vessel (e.g., three-necked flask) equipped with a reflux condenser and magnetic
stirrer

Heating mantle
Filtration apparatus (e.g., Buchner funnel)

Vacuum drying oven

Procedure:

In a reaction vessel, dissolve triphenylphosphine in toluene.

Slowly add methyl bromide to the solution. Note: Due to the low boiling point of methyl
bromide, this reaction may need to be conducted in a pressure vessel for higher
temperatures.[9]

Heat the reaction mixture to reflux and maintain for several hours (e.g., 10 hours).[10]

Upon completion of the reaction, allow the mixture to cool to room temperature. A white solid
precipitate should form.

Collect the solid product by filtration.

Wash the filter cake with a suitable solvent (e.g., toluene) to remove any unreacted starting
materials.[10]

Dry the product in a vacuum oven at an appropriate temperature (e.g., 50 °C) until a
constant weight is achieved.[10]
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Microwave-Assisted Synthesis of
Benzyltriphenylphosphonium Bromide

Microwave irradiation offers an efficient alternative for the synthesis of phosphonium salts.
Reaction: PhsP + Br-CHz-Ph - [PhsPCH2-Ph]*Br-

Procedure:

A mixture of triphenylphosphine and benzyl bromide in a suitable solvent (e.g., THF) is
placed in a microwave-safe reaction vessel.

e The mixture is subjected to microwave irradiation at a controlled temperature (e.g., 60 °C) for
a short duration (e.g., 30 minutes).[11]

» After cooling, the precipitated product is collected by filtration.

» Recrystallization from a suitable solvent (e.g., CH2Clz) can be performed to purify the
product.[11]

Conceptual Diagrams
General Synthesis of a Quaternary Phosphonium Salt

The following diagram illustrates the general synthetic pathway for a quaternary phosphonium
salt from a tertiary phosphine and an alkyl halide.
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Caption: General synthesis of a quaternary phosphonium salt.

Workflow for Application as a Phase Transfer Catalyst

This diagram shows a typical workflow where a phosphonium salt is used as a phase transfer
catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethyltrioctylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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